4-benzyl-N-(3-fluorophenyl)piperidine-1-carbothioamide

• IUPAC Name: 4-benzyl-N-(3-fluorophenyl)piperidine-1-carbothioamide
• InChI: InChI=1S/C19H21FN2S/c20-17-7-4-8-18(14-17)21-19(23)22-11-9-16(10-12-22)13-15-5-2-1-3-6-15/h1-8,14,16H,9-13H2,(H,21,23)
• InChI Key: KOCCBWMKLHSYAN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)C(=S)NC3=CC(=CC=C3)F
• Molecular Formula: C19H21FN2S
• Molecular Weight: 328.4 g/mol

Description

4-benzyl-N-(3-fluorophenyl)piperidine-1-carbothioamide is a chemical compound that belongs to the class of piperidine derivatives. Piperidine derivatives are known for their wide range of biological activities and are often used in medicinal chemistry for the development of new therapeutic agents .

Preparation Methods

The synthesis of 4-benzyl-N-(3-fluorophenyl)piperidine-1-carbothioamide typically involves the reaction of 4-benzylpiperidine with 3-fluorobenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the acyl chloride. The resulting intermediate is then treated with thiourea to form the carbothioamide derivative .

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. These methods often include the use of automated reactors and continuous flow systems to ensure consistent production quality .

Chemical Reactions Analysis

4-benzyl-N-(3-fluorophenyl)piperidine-1-carbothioamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, which may reduce the carbothioamide group to an amine.

Substitution: Nucleophilic substitution reactions can occur at the benzyl or fluorophenyl groups, leading to the formation of various substituted derivatives.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane or ethanol, and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

4-benzyl-N-(3-fluorophenyl)piperidine-1-carbothioamide has several scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of other piperidine derivatives and complex organic molecules.

Biology: This compound has been studied for its potential as an acetylcholinesterase inhibitor, which could be useful in the treatment of neurodegenerative diseases such as Alzheimer’s disease.

Medicine: Research has shown that piperidine derivatives, including this compound, exhibit various pharmacological activities such as anti-inflammatory, analgesic, and antimicrobial properties.

Industry: It is used in the development of new materials and chemical processes, particularly in the pharmaceutical and agrochemical industries.

Mechanism of Action

The mechanism of action of 4-benzyl-N-(3-fluorophenyl)piperidine-1-carbothioamide involves its interaction with specific molecular targets. For example, as an acetylcholinesterase inhibitor, it binds to the active site of the enzyme, preventing the breakdown of acetylcholine and thereby enhancing cholinergic neurotransmission. This mechanism is particularly relevant in the context of neurodegenerative diseases where cholinergic deficits are observed .

Comparison with Similar Compounds

4-benzyl-N-(3-fluorophenyl)piperidine-1-carbothioamide can be compared with other similar compounds such as:

4-benzyl-N-(4-fluorophenyl)piperidine-1-carbothioamide: This compound has a similar structure but with a fluorine atom at the 4-position of the phenyl ring instead of the 3-position.

4-benzyl-N-(3-chlorophenyl)piperidine-1-carbothioamide: Substituting the fluorine atom with a chlorine atom can also affect the compound’s reactivity and interaction with biological targets.

The uniqueness of this compound lies in its specific substitution pattern, which can influence its binding affinity and selectivity for certain molecular targets, making it a valuable compound for further research and development.